Cas no 925681-41-0 (10-DEBC hydrochloride)

• Product Name: 10-DEBC hydrochloride
• CAS No: 925681-41-0
• MF: C₂₀H₂₆Cl₂N₂O
• MW: 381.339243412018
• CID: 2089349
• PubChem ID: 16760284
• Update Time: 2025-06-08

10-DEBC hydrochloride Chemical and Physical Properties

Names and Identifiers

• 10-DEBC hydrochloride
• Akt Inhibitor X
• AKTi-X
• 10-DEBC (hydrochloride)
• DA-70662
• 10-[4'-(N,N-Diethylamino)butyl]-2-ch lorophenoxazine hydrochloride
• 4-(2-Chloro-10H-phenoxazin-10-yl)-N,N-diethylbutan-1-amine--hydrogen chloride (1/1)
• GLXC-03582
• AKOS024457166
• HY-100654
• 10-[4'-(n,n-diethylamino)butyl]-2-chlorophenoxazine hydrochloride
• Akt Inhibitor (10-NCP)
• CHEBI:231361
• 4-(2-chlorophenoxazin-10-yl)-N,N-diethylbutan-1-amine;hydrochloride
• SCHEMBL1559590
• 10-DEBCHYDROCHLORIDE
• 925681-41-0
• 4-(2-chloro-10H-phenoxazin-10-yl)-N,N-diethylbutan-1-amine hydrochloride
• BIA78890
• CCG-206734
• DA-49052
• 10-(4'-(N-diethylamino)butyl)-2-chlorophenoxazine, HCl
• DTXSID60587887
• CS-0019892
• 10-NCP
• 201788-90-1
• FD29857

• Inchi： 1S/C20H25ClN2O.ClH/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23;/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3;1H
• InChI Key： SVKSJUIYYCQZEC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1O2)CCCCN(CC)CC.Cl

Computed Properties

• Exact Mass: 380.1422188g/mol
• Monoisotopic Mass: 380.1422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Water Partition Coefficient: Soluble to 100mM in water or DMSO
• Sensitiveness: Light Sensitive & Hygroscopic

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines N-substituted phenoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines N-substituted phenoxazines

Additional information on 10-DEBC hydrochloride

10-DEBC Hydrochloride: A Promising Compound in Chemical and Pharmaceutical Research

10-DEBC Hydrochloride (CAS No. 925681-41-0) is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique properties and potential applications. This compound, formally known as 10-(2,3-dihydroxypropoxy)-7,8,9,10-tetrahydro-8,9-methanocyclohepta[b]benzofuran-6(5H)-one hydrochloride, is a derivative of the natural product deoxybenzoin. Its structure and chemical characteristics make it a valuable candidate for various scientific and medical applications.

The molecular structure of 10-DEBC Hydrochloride is characterized by a complex ring system that includes a cycloheptane ring fused with a benzofuran moiety. The presence of multiple functional groups, such as hydroxyl and methylene groups, contributes to its reactivity and potential for chemical modifications. These features have made it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential therapeutic applications of 10-DEBC Hydrochloride. One notable area of research is its role in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 10-DEBC Hydrochloride exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding suggests that the compound could be a promising lead for the development of new drugs targeting this debilitating condition.

In addition to its neuroprotective properties, 10-DEBC Hydrochloride has also shown potential in cancer research. A preclinical study conducted by researchers at the National Institutes of Health (NIH) found that the compound has significant antiproliferative effects on various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings have sparked interest in further investigating the compound's potential as an anticancer agent.

The pharmacokinetic properties of 10-DEBC Hydrochloride have also been studied extensively. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both preclinical and clinical studies. Its stability under physiological conditions and low toxicity profile further enhance its appeal as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 10-DEBC Hydrochloride in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's potential as a therapeutic agent for various diseases.

Beyond its direct therapeutic applications, 10-DEBC Hydrochloride has also been explored as a tool in chemical biology research. Its ability to modulate specific biological pathways makes it useful for studying cellular processes and identifying new drug targets. For example, researchers at Harvard University have used the compound to investigate the role of certain enzymes in cellular signaling pathways, leading to new insights into disease mechanisms.

In conclusion, 10-DEBC Hydrochloride (CAS No. 925681-41-0) is a multifaceted compound with a wide range of potential applications in both basic research and drug development. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable asset in the ongoing quest to develop new treatments for various diseases. As research continues to uncover new aspects of this compound's properties and mechanisms, it is likely that its importance will only continue to grow in the scientific community.